Cas no 745048-51-5 (2-Amino-4-methyl-3,5-dinitrobenzonitrile)

• Product name: 2-Amino-4-methyl-3,5-dinitrobenzonitrile
• CAS No: 745048-51-5
• MF: C₈H₆N₄O₄
• MW: 222.15764
• CID: 1092235
• PubChem ID: 16726789

2-Amino-4-methyl-3,5-dinitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methyl-3,5-dinitrobenzonitrile
• 745048-51-5
• AKOS022186901
• SB80137
• SCHEMBL4638936
• QUUQAHXPDICOOE-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H6N4O4/c1-4-6(11(13)14)2-5(3-9)7(10)8(4)12(15)16/h2H,10H2,1H3
• InChI Key： QUUQAHXPDICOOE-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C=C1[N+](=O)[O-])C#N)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.03890469g/mol
• Monoisotopic Mass: 222.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 141Ų